Cas no 2138135-12-1 (1,2-Benzisoxazole-3-carboxylic acid, 4-methyl-)

• Product Name: 1,2-Benzisoxazole-3-carboxylic acid, 4-methyl-
• CAS No: 2138135-12-1
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 5259827
• Update Time: 2025-11-05

1,2-Benzisoxazole-3-carboxylic acid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-carboxylic acid, 4-methyl-

• Inchi： 1S/C9H7NO3/c1-5-3-2-4-6-7(5)8(9(11)12)10-13-6/h2-4H,1H3,(H,11,12)
• InChI Key： XCTXQMHPVPXTCT-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C)=CC=C2)C(C(O)=O)=N1

Additional information on 1,2-Benzisoxazole-3-carboxylic acid, 4-methyl-

1,2-Benzisoxazole-3-carboxylic acid, 4-methyl (CAS No. 2138135-12-1): A Comprehensive Overview

1,2-Benzisoxazole-3-carboxylic acid, 4-methyl (CAS No. 2138135-12-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of benzisoxazoles, which are known for their biological activities and structural diversity.

The benzisoxazole core is a five-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. The presence of this core imparts a range of interesting properties to the molecule, including enhanced stability and reactivity. The 4-methyl substitution on the benzisoxazole ring further modulates the electronic and steric properties of the compound, making it a valuable building block for the synthesis of more complex molecules.

Recent research has highlighted the potential of 1,2-Benzisoxazole-3-carboxylic acid, 4-methyl in the development of novel pharmaceuticals. Studies have shown that compounds with a benzisoxazole scaffold exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of 1,2-Benzisoxazole-3-carboxylic acid were effective in inhibiting the growth of several cancer cell lines, particularly those resistant to conventional treatments.

In addition to its pharmaceutical applications, 1,2-Benzisoxazole-3-carboxylic acid, 4-methyl has also shown promise in materials science. The unique electronic properties of benzisoxazoles make them suitable for use in organic electronics and photovoltaic devices. Research conducted at the University of California, Berkeley, has explored the use of benzisoxazole derivatives as electron transport materials in organic solar cells. The results indicated that these compounds can significantly improve the efficiency and stability of such devices.

The synthesis of 1,2-Benzisoxazole-3-carboxylic acid, 4-methyl typically involves several steps, starting with the formation of the benzisoxazole ring followed by functionalization at specific positions. One common approach is to react a suitable aryl nitrile with hydroxylamine to form an intermediate oxime, which is then cyclized under acidic conditions to yield the benzisoxazole ring. Subsequent derivatization steps can introduce the 4-methyl group and other functional groups as required.

The physical and chemical properties of 1,2-Benzisoxazole-3-carboxylic acid, 4-methyl have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it amenable to various synthetic transformations and analytical techniques.

In terms of safety and handling, 1,2-Benzisoxazole-3-carboxylic acid, 4-methyl should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

Future research on 1,2-Benzisoxazole-3-carboxylic acid, 4-methyl is likely to focus on expanding its applications in drug discovery and materials science. Ongoing studies are exploring its potential as a lead compound for developing new therapeutic agents targeting various diseases. Additionally, efforts are being made to optimize its properties for use in advanced electronic devices.

In conclusion, 1,2-Benzisoxazole-3-carboxylic acid, 4-methyl (CAS No. 2138135-12-1) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and versatile properties make it an attractive target for further research and development.